Cas no 1270336-72-5 (3-amino-3-(pyridin-4-yl)butanoic acid)

• Product Name: 3-amino-3-(pyridin-4-yl)butanoic acid
• CAS No: 1270336-72-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5148851
• PubChem ID: 55282675
• Update Time: 2025-08-05

3-amino-3-(pyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(pyridin-4-yl)butanoic acid
• 3-amino-3-(pyridin-4-yl)butanoicacid
• 4-Pyridinepropanoic acid, β-amino-β-methyl-

• Inchi： 1S/C9H12N2O2/c1-9(10,6-8(12)13)7-2-4-11-5-3-7/h2-5H,6,10H2,1H3,(H,12,13)
• InChI Key： VWXQUCBULYUSJQ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1C=CN=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• XLogP3: -2.8
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(pyridin-4-yl)butanoic acid

Introduction to 3-Amino-3-(Pyridin-4-Yl)Butanoic Acid (CAS No. 1270336-72-5)

3-Amino-3-(pyridin-4-yl)butanoic acid, identified by the CAS registry number 1270336-72-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines an amino group and a pyridine ring with a butanoic acid backbone. Recent advancements in synthetic methodologies and its applications in drug discovery have positioned this compound as a promising candidate for various biomedical and industrial applications.

The molecular structure of 3-amino-3-(pyridin-4-yl)butanoic acid consists of a butanoic acid moiety with an amino group attached to the third carbon atom, while the fourth carbon is substituted with a pyridinyl group at the para position. This configuration imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs and inhibitors for enzyme targets. For instance, researchers have utilized its amino and carboxylic acid functionalities to construct peptide libraries, which are essential for high-throughput screening in drug discovery.

In addition to its role in peptide synthesis, 3-amino-3-(pyridin-4-yl)butanoic acid has been explored for its potential in materials science applications. The pyridine ring's aromaticity and electron-withdrawing properties make it suitable for incorporating into conjugated systems, such as those used in organic electronics or advanced materials like conductive polymers.

The synthesis of this compound has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields and purity. These methods often involve catalytic asymmetric synthesis or biocatalytic pathways, aligning with current trends toward sustainable chemical manufacturing.

Furthermore, recent research has delved into the stereochemical properties of 1270336-72-5, revealing its enantiomeric purity's importance in biological assays. This insight underscores its potential as a chiral auxiliary or resolving agent in asymmetric synthesis.

In conclusion, 3-amino-3-(pyridin-4-yL)butanoic acid, with its CAS number 1270336-72-, continues to be a focal point in contemporary chemical research due to its diverse applications and promising future prospects across multiple disciplines.